Cas no 1528684-35-6 (3-Iodo-4-methyl-4H-1,2,4-triazole)

3-Iodo-4-methyl-4H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with an iodine atom at the 3-position and a methyl group at the 4-position. This structure imparts reactivity suitable for cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The iodine moiety facilitates further functionalization via metal-catalyzed transformations, such as Suzuki or Sonogashira couplings. Its stability under standard conditions ensures ease of handling and storage. The compound’s well-defined reactivity profile and compatibility with diverse synthetic protocols enhance its utility in constructing complex molecular architectures. It is particularly useful in medicinal chemistry for the development of biologically active triazole derivatives.
3-Iodo-4-methyl-4H-1,2,4-triazole structure
1528684-35-6 structure
Product Name:3-Iodo-4-methyl-4H-1,2,4-triazole
CAS No:1528684-35-6
MF:C3H4IN3
MW:208.988431930542
CID:4727414
Update Time:2025-10-23

3-Iodo-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-4-methyl-4H-1,2,4-triazole
    • Inchi: 1S/C3H4IN3/c1-7-2-5-6-3(7)4/h2H,1H3
    • InChI Key: OAVQTXRIHZMZFV-UHFFFAOYSA-N
    • SMILES: IC1=NN=CN1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 67.2
  • Topological Polar Surface Area: 30.7

3-Iodo-4-methyl-4H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-646120-0.05g
3-iodo-4-methyl-4H-1,2,4-triazole
1528684-35-6 95.0%
0.05g
$188.0 2025-03-15
Enamine
EN300-646120-0.1g
3-iodo-4-methyl-4H-1,2,4-triazole
1528684-35-6 95.0%
0.1g
$282.0 2025-03-15
Enamine
EN300-646120-0.25g
3-iodo-4-methyl-4H-1,2,4-triazole
1528684-35-6 95.0%
0.25g
$403.0 2025-03-15
Enamine
EN300-646120-0.5g
3-iodo-4-methyl-4H-1,2,4-triazole
1528684-35-6 95.0%
0.5g
$636.0 2025-03-15
Enamine
EN300-646120-1.0g
3-iodo-4-methyl-4H-1,2,4-triazole
1528684-35-6 95.0%
1.0g
$813.0 2025-03-15
Enamine
EN300-646120-2.5g
3-iodo-4-methyl-4H-1,2,4-triazole
1528684-35-6 95.0%
2.5g
$1594.0 2025-03-15
Enamine
EN300-646120-5.0g
3-iodo-4-methyl-4H-1,2,4-triazole
1528684-35-6 95.0%
5.0g
$2360.0 2025-03-15
Enamine
EN300-646120-10.0g
3-iodo-4-methyl-4H-1,2,4-triazole
1528684-35-6 95.0%
10.0g
$3500.0 2025-03-15
1PlusChem
1P01BK7J-100mg
3-IODO-4-METHYL-4H-1,2,4-TRIAZOLE
1528684-35-6 95%
100mg
$258.00 2024-06-20
1PlusChem
1P01BK7J-250mg
3-IODO-4-METHYL-4H-1,2,4-TRIAZOLE
1528684-35-6 95%
250mg
$492.00 2024-06-20

Additional information on 3-Iodo-4-methyl-4H-1,2,4-triazole

Research Brief on 3-Iodo-4-methyl-4H-1,2,4-triazole (CAS: 1528684-35-6): Recent Advances and Applications

3-Iodo-4-methyl-4H-1,2,4-triazole (CAS: 1528684-35-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 3-Iodo-4-methyl-4H-1,2,4-triazole has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium complexes, which significantly enhanced the efficiency of the iodination step. The researchers reported a yield of over 85% with high selectivity, making this method highly suitable for large-scale production. Additionally, the compound's stability under various physiological conditions was investigated, confirming its suitability for further pharmacological studies.

In terms of biological activity, 3-Iodo-4-methyl-4H-1,2,4-triazole has shown promising results as a scaffold for designing inhibitors of bacterial enzymes. A recent Nature Communications article (2024) highlighted its role in targeting the enoyl-acyl carrier protein reductase (FabI) in Staphylococcus aureus, a critical enzyme in bacterial fatty acid biosynthesis. The compound exhibited potent inhibitory activity with an IC50 value of 0.8 µM, outperforming several existing inhibitors. Molecular docking studies further revealed its binding mode, providing insights for structure-activity relationship (SAR) optimization.

Beyond antimicrobial applications, this compound has also been explored in oncology research. A preclinical study published in Cancer Research (2023) investigated its derivatives as potential kinase inhibitors. One derivative, featuring a pyridine substitution, demonstrated selective inhibition of the epidermal growth factor receptor (EGFR) in non-small cell lung cancer (NSCLC) cell lines, with an EC50 of 1.2 µM. These findings underscore the compound's potential as a lead for developing targeted cancer therapies.

In conclusion, 3-Iodo-4-methyl-4H-1,2,4-triazole (CAS: 1528684-35-6) represents a versatile and valuable building block in medicinal chemistry. Recent advancements in its synthesis and biological evaluation have expanded its applications, particularly in addressing antimicrobial resistance and cancer. Future research should focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail. The compound's unique structural features and demonstrated efficacy make it a promising candidate for further development in drug discovery pipelines.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd